Cas no 23786-34-7 (Phenol, 2,4-bis(1,1-dimethylpropyl)-6-nitro-)

• Product name: Phenol, 2,4-bis(1,1-dimethylpropyl)-6-nitro-
• CAS No: 23786-34-7
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• CID: 1415456

Phenol, 2,4-bis(1,1-dimethylpropyl)-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4-bis(1,1-dimethylpropyl)-6-nitro-
• 2,4-DI-TERT.-AMYL-6-NITROPHENOL

• Inchi： 1S/C16H25NO3/c1-7-15(3,4)11-9-12(16(5,6)8-2)14(18)13(10-11)17(19)20/h9-10,18H,7-8H2,1-6H3
• InChI Key： IAYZJMIHAWOMOQ-UHFFFAOYSA-N
• SMILES： C1(O)=C([N+]([O-])=O)C=C(C(C)(C)CC)C=C1C(C)(C)CC

Computed Properties

• Exact Mass: 279.18355

Experimental Properties

• Density: 1.049±0.06 g/cm3(Predicted)
• Boiling Point: 316.6±37.0 °C(Predicted)
• PSA: 63.37
• pka: 8.26±0.50(Predicted)